Cas no 2227669-03-4 (rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol)

• Product Name: rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol
• CAS No: 2227669-03-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6318102
• PubChem ID: 165649898
• Update Time: 2025-07-31

rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol
• 2227669-03-4
• EN300-1735854
• rac-2-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]benzene-1,3,5-triol

• Inchi： 1S/C12H17NO3/c1-12(2)7(5-13)11(12)10-8(15)3-6(14)4-9(10)16/h3-4,7,11,14-16H,5,13H2,1-2H3/t7-,11+/m0/s1
• InChI Key： DMMRBBZUNMCJNW-WRWORJQWSA-N
• SMILES： OC1C=C(C=C(C=1[C@H]1[C@H](CN)C1(C)C)O)O

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.7Ų

Additional information on rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol

Rac-2-(1R,3R)-3-(Aminomethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol (CAS No. 2227669-03-4)

Rac-2-(1R,3R)-3-(Aminomethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol (CAS No. 2227669-03-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of aminomethyl cyclopropanes and is characterized by its trisubstituted benzene ring and a cyclopropane moiety with an aminomethyl group. The racemic nature of the compound suggests the presence of chiral centers, which can have implications for its biological activity and pharmacokinetic properties.

The synthesis of rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol has been reported in several recent studies. One notable method involves the catalytic asymmetric hydrogenation of a corresponding ketone precursor followed by reduction and functionalization steps. This synthetic route not only provides high yields but also ensures the formation of the desired stereoisomers with high enantioselectivity. The ability to control stereochemistry during synthesis is crucial for optimizing the biological activity of the final product.

In terms of its biological activity, rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and analgesic properties. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that the compound could be a valuable candidate for the treatment of inflammatory diseases and chronic pain conditions.

Moreover, recent studies have explored the potential of rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol as an antiviral agent. Preliminary data indicate that it may have activity against certain RNA viruses, including influenza and coronaviruses. The mechanism of action is thought to involve interference with viral replication processes, although further research is needed to elucidate the exact molecular targets.

The pharmacokinetic properties of rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol have also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life in animal models. These characteristics are essential for developing a drug candidate that can be administered effectively in clinical settings. Additionally, the compound has demonstrated low toxicity in preclinical toxicity studies, which is a positive indicator for its safety profile.

In conclusion, rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylbenzene-1,3,5-triol (CAS No. 2227669-03-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research aims to optimize its synthesis methods and explore its full therapeutic potential in various disease models.